![molecular formula C24H25N3O4 B2830333 N1-(4-ethoxyphenyl)-N2-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)oxalamide CAS No. 898433-04-0](/img/structure/B2830333.png)
N1-(4-ethoxyphenyl)-N2-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(4-ethoxyphenyl)-N2-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)oxalamide, commonly known as EFIO, is a novel compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. EFIO is a small molecule that belongs to the class of oxalamide derivatives and has shown promising results in various preclinical studies.
Scientific Research Applications
Synthesis and Chemical Reactivity
The synthesis and chemical reactivity of compounds related to N1-(4-ethoxyphenyl)-N2-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)oxalamide have been a focus of research, leading to the development of various synthetic methodologies and exploration of their potential applications. For example, the efficient synthesis of spiro[furan-3,3′-indoline] derivatives via reactions of pyridinium salts with isatinylidene acetoacetates demonstrates the versatility of these compounds in creating functionalized derivatives through domino reactions, highlighting their potential in medicinal chemistry and material science (Liu, Fang, & Yan, 2013). Additionally, the visible-light-induced aerobic dearomative reaction of indole derivatives to access heterocycle fused or spirocyclo indolones showcases innovative strategies to manipulate these complex molecules for the synthesis of novel heterocyclic compounds (Zhang, Duan, Li, Cheng, & Zhu, 2016).
Anticancer Research
The investigation into the biological activities of this compound derivatives has led to the discovery of their potential as anticancer agents. Research on N-(furan-2-ylmethyl)-1H-indole-3-carboxamide derivatives as epidemal growth factor receptor (EGFR) inhibitors and anticancer agents indicates significant cytotoxic activities against various cancer cell lines, underscoring the therapeutic potential of these compounds in targeting EGFR for cancer treatment (Lan, Xinshan, Jiaofeng, Guangpeng, Congchong, Guzhou, Qingchun, & Chun, 2017).
Catalytic Applications
The catalytic properties of N,N'-bisoxalamides, including derivatives related to this compound, have been explored for their efficiency in promoting Cu-catalyzed coupling reactions. Such studies have demonstrated their effectiveness in facilitating the N-arylation of anilines and cyclic secondary amines, providing a broad application in the synthesis of pharmaceutically relevant compounds (Bhunia, Kumar, & Ma, 2017).
properties
IUPAC Name |
N-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]-N'-(4-ethoxyphenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N3O4/c1-2-30-19-11-9-18(10-12-19)26-24(29)23(28)25-16-21(22-8-5-15-31-22)27-14-13-17-6-3-4-7-20(17)27/h3-12,15,21H,2,13-14,16H2,1H3,(H,25,28)(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUFITVMYNMGSRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C(=O)NCC(C2=CC=CO2)N3CCC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.